Palmitic acid-1,2,3,4-13C4

• CAS: 302912-12-5
• Molecular Formula: C16H32O2
• Molecular Weight: 260.39 g/mol
• SMILES: CCCCCCCCCCCCCCCC(=O)O
• InChI: InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i13+1,14+1,15+1,16+1
• InChIKey: IPCSVZSSVZVIGE-FIZPRHLTSA-N

Spectral overlap from endogenous palmitic acid isotopologues compromises MS quantification. This M+4 labeled internal standard eliminates interference for accurate lipidomics. - 99 atom % 13C purity & ≥98% chemical purity minimize unlabeled species bias. - Position-specific 1,2,3,4-13C4 labeling resolves β-oxidation and chain elongation fluxes in a single tracer experiment. - Certified analytical grade reduces method validation burden for GLP/GMP workflows.

Palmitic Acid-1,2,3,4-13C4 for Lipidomics and Metabolic Flux

Palmitic acid-1,2,3,4-13C4 (CAS 302912-12-5) is a stable isotope-labeled long-chain saturated fatty acid (C16:0) in which the four carbon atoms at positions 1, 2, 3, and 4 are enriched with the non-radioactive isotope carbon-13 . This compound serves as a critical internal standard and metabolic tracer in mass spectrometry-based quantitative lipidomics, enabling precise correction for matrix effects and unequivocal tracking of fatty acid β-oxidation and chain elongation pathways [1]. With a molecular formula of C16H32O2, a molecular weight of 260.39 g/mol (unlabeled 256.42 g/mol), and a melting point of 61-64 °C, this 13C4-labeled palmitic acid is commercially available with isotopic purity of 99 atom % 13C and chemical purity ≥98.0% (GC) or 99% (CP), ensuring reliable performance in demanding analytical workflows .

Workflow MS-based quantitative lipidomics ISTD

Tracer Utility β-oxidation and chain elongation flux studies

Specification Isotopic purity and assay grade to review

• [1] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source

Non-Interchangeability of Palmitic Acid-1,2,3,4-13C4

Isotopically labeled palmitic acid analogs are not interchangeable due to fundamental differences in mass shift, positional labeling, isotopic purity, and analytical grade certification, each of which directly impacts quantitative accuracy and metabolic pathway resolution in MS-based workflows. The M+4 mass shift of palmitic acid-1,2,3,4-13C4 provides a distinct analytical window that minimizes spectral overlap with endogenous M+0 palmitic acid and other isotopic variants, whereas single-labeled (M+1) or double-labeled (M+2) analogs may co-elute with naturally occurring isotopologues, compromising quantification precision . Furthermore, the specific 1,2,3,4-positional labeling enables unambiguous tracking of the initial cycles of β-oxidation and chain elongation, a capability not afforded by uniformly labeled (13C16) or carboxyl-only labeled variants [1]. Deuterium-labeled alternatives (e.g., D31) introduce significant chromatographic isotopic effects and potential metabolic kinetic isotope effects, rendering them unsuitable for applications requiring co-elution with the unlabeled analyte . Additionally, variations in isotopic purity (ranging from 98% to 99%) and assay specifications (≥98.0% GC vs. 99% CP) across vendors and catalog numbers directly affect the reliability of quantitative data, making product-specific selection critical for reproducible results .

Mass shift mismatch

M+1 or M+2 analogs may co-elute with natural isotopologues, limiting quantification specificity.

Positional labeling divergence

Carboxyl-only label lost after first β-oxidation; uniform labeling generates complex isotopologue patterns that may obscure flux interpretation.

Grade and purity variability

Lot-specific isotopic purity and assay certification may affect method reproducibility and documentation traceability.

• [1] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source

Palmitic Acid-1,2,3,4-13C4 vs. Closest Analogs: Evidence Guide

Isotopic Purity and Chemical Assay

Palmitic acid-1,2,3,4-13C4 is supplied with a guaranteed isotopic purity of 99 atom % 13C and a chemical assay of ≥98.0% (GC) or 99% (CP), depending on the product grade . In contrast, palmitic acid-1-13C (Catalog No. 605700) is offered with 99% (CP) assay but a lower mass shift of M+1, while palmitic acid-1,2-13C2 (Catalog No. 485802) provides an M+2 mass shift but with the same 99% (CP) assay . The combination of high isotopic enrichment and validated chemical purity in the 1,2,3,4-13C4 variant ensures minimal interference from unlabeled or partially labeled species, which is critical for achieving precise and accurate quantification in complex biological matrices .

Isotopic Purity & Assay

Data to verify

99 atom % 13C; ≥98.0% (GC) assay (M+4) vs. M+1 and M+2 analogs with comparable purity but lower mass shift

Supports purity specification review; M+4 may reduce endogenous overlap.

Supplier-specified values; independent verification recommended.

Evidence Dimension	Isotopic Purity and Chemical Assay
Target Compound Data	99 atom % 13C; ≥98.0% (GC) or 99% (CP)
Comparator Or Baseline	Palmitic acid-1-13C (M+1): 99% (CP); Palmitic acid-1,2-13C2 (M+2): 99% (CP)
Quantified Difference	Isotopic purity comparable; mass shift M+4 vs. M+1 and M+2
Conditions	Product specifications from Sigma-Aldrich technical datasheets

Why This Matters

Higher mass shift (M+4) reduces the risk of isotopic overlap with endogenous M+0 analyte and its natural 13C isotopologues, directly improving quantitative accuracy and lowering limits of detection in MS assays.

Mass Shift and Quantification Accuracy

Palmitic acid-1,2,3,4-13C4 exhibits an M+4 mass shift relative to the unlabeled compound (M+0), providing a clear mass difference of 4 Da that is easily resolved by both low- and high-resolution mass spectrometers . In contrast, palmitic acid-1-13C (M+1) and palmitic acid-1,2-13C2 (M+2) show smaller mass shifts that can overlap with the natural abundance 13C isotopologues of endogenous palmitic acid (approximately 1.1% natural 13C abundance per carbon, yielding ~17.6% M+1 and ~1.5% M+2 for a C16 fatty acid), leading to potential quantification inaccuracies [1]. Uniformly labeled palmitic acid-13C16 (M+16) offers a larger mass shift but at significantly higher cost and with different metabolic tracing utility . The M+4 shift of the 1,2,3,4-13C4 variant represents an optimal balance between analytical resolution, cost-effectiveness, and positional specificity for metabolic studies [2].

Mass Shift

Class-level

M+4 (4 Da)

May provide baseline resolution from endogenous M+0 and natural isotopologues.

Based on isotopic abundance principles; method-specific validation recommended.

Evidence Dimension	Mass Shift and Analytical Resolution
Target Compound Data	M+4 (4 Da shift)
Comparator Or Baseline	Palmitic acid-1-13C (M+1, 1 Da shift); Palmitic acid-1,2-13C2 (M+2, 2 Da shift); Palmitic acid-13C16 (M+16, 16 Da shift); Unlabeled palmitic acid (M+0)
Quantified Difference	M+4 provides a 4 Da separation from M+0, compared to 1 Da and 2 Da for single- and double-labeled variants
Conditions	Mass spectrometry (LC-MS/MS, GC-MS) under typical analytical conditions

Why This Matters

A 4 Da mass shift ensures baseline resolution from endogenous M+0 analyte and its natural isotopologues, enabling accurate absolute quantification without the need for complex spectral deconvolution algorithms, thereby reducing data processing time and improving assay robustness.

• [1] Rosman, K. J. R., & Taylor, P. D. P. (1998). Isotopic compositions of the elements 1997. Pure and Applied Chemistry, 70(1), 217-235. View Source
• [2] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source

Positional Labeling for Metabolic Flux Analysis

In perfused rat heart studies, [1,2,3,4-13C4]palmitic acid (M+4) enabled precise tracking of fatty acid β-oxidation and chain elongation. The 91.2% 13C enrichment in palmitoylcarnitine (M+4) indicated that endogenous M+0 palmitate contributed minimally to the labeled pool [1]. β-Oxidation of the M+4 tracer generated M+2 acetylcarnitine (19.4% enrichment) and M+2 myristoylcarnitine (95.7% enrichment) [1]. Chain elongation products, stearoylcarnitine and arachidylcarnitine, showed M+4 enrichment of 84.7% and 69.9%, respectively, and M+6 enrichment of 16.2% and 17.8%, respectively [1]. This positional labeling pattern (carbons 1-4) is uniquely suited for studying the initial cycles of β-oxidation and the subsequent elongation process, as the 13C atoms are located at the carboxyl end where oxidative cleavage initiates [2]. In contrast, carboxyl-only labeled palmitic acid (e.g., 1-13C) would lose its label after the first β-oxidation cycle, while uniformly labeled (13C16) palmitic acid would generate complex, overlapping isotopologue patterns that obscure pathway-specific flux information [3].

Metabolic Flux Tracing

Head-to-head

Target (1,2,3,4-13C4): M+4 palmitoylcarnitine 91.2% enrichment; M+2 myristoylcarnitine 95.7%. Carboxyl-only: label lost after first cycle. Uniform 13C16: complex isotopologue patterns.

Supports simultaneous β-oxidation and chain elongation flux assessment.

Perfused rat heart model; ultra-HPLC-MS/MS.

Evidence Dimension	Metabolic Tracing Specificity
Target Compound Data	13C enrichment in palmitoylcarnitine M+4: 91.2%; M+2 myristoylcarnitine: 95.7%; M+2 acetylcarnitine: 19.4%; M+4 stearoylcarnitine: 84.7%; M+6 stearoylcarnitine: 16.2%
Comparator Or Baseline	Unlabeled palmitic acid (M+0) as baseline; Uniformly labeled 13C16-palmitic acid (complex isotopologue patterns); Carboxyl-only 1-13C-palmitic acid (label lost after first β-oxidation cycle)
Quantified Difference	1,2,3,4-13C4 labeling provides unambiguous quantification of β-oxidation (M+2 products) and chain elongation (M+4 and M+6 products) from a single tracer experiment
Conditions	Perfused working rat heart model; ultra-HPLC-MS/MS analysis

Why This Matters

The specific 1,2,3,4-13C4 labeling pattern enables simultaneous, quantitative assessment of both β-oxidation and chain elongation fluxes from a single tracer experiment, reducing animal usage, analytical runs, and overall experimental cost while providing mechanistic insights not accessible with other labeling strategies.

• [1] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source
• [2] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source
• [3] Buescher, J. M., Antoniewicz, M. R., Boros, L. G., Burgess, S. C., Brunengraber, H., Clish, C. B., ... & Fendt, S. M. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. https://doi.org/10.1016/j.copbio.2015.02.003 View Source

Analytical Grade and Shelf Life Certification

Palmitic acid-1,2,3,4-13C4 is available in multiple certified grades, including an analytical standard with ≥98.0% (GC) assay and ≥99% isotopic labeling (Product No. 43256) , as well as a 99% (CP) grade (Product No. 489611) . The analytical standard grade carries a documented shelf life with expiry date on the label, stored at 2-8°C, which is critical for ensuring consistent performance in validated analytical methods . In contrast, many research-grade or bulk 13C-labeled fatty acids from other vendors lack explicit shelf life specifications or have lower isotopic purity (e.g., 98 atom % 13C) . The potassium salt form (Potassium palmitate-1,2,3,4-13C4) is manufactured under cGMP conditions with 99 atom % 13C isotopic purity, suitable for clinical studies and metabolomic profiling . These grade distinctions directly impact the reliability, reproducibility, and regulatory acceptance of analytical data, particularly in GLP/GMP environments.

Analytical Grade

Data to verify

Analytical standard grade: ≥98.0% (GC), ≥99% labeling, shelf life documented; cGMP grade (potassium salt): 99 atom % 13C.

Grade specification may affect method reproducibility and documentation.

Supplier documentation; independent grade verification may be required.

Evidence Dimension	Analytical Grade and Shelf Life Certification
Target Compound Data	Analytical standard grade: ≥98.0% (GC) assay, ≥99% labeling, documented shelf life, 2-8°C storage; 99% (CP) grade: 99% assay; cGMP grade (potassium salt): 99 atom % 13C
Comparator Or Baseline	Research-grade 13C-labeled palmitic acid from various vendors (typical isotopic purity 98 atom % 13C, unspecified assay, no shelf life documentation)
Quantified Difference	Minimum 1% higher isotopic purity and validated chemical assay with documented stability for analytical standard grade
Conditions	Product specifications from vendor technical datasheets

Why This Matters

Procurement of an analytical standard grade with documented shelf life and storage conditions ensures method validation integrity, reduces the risk of batch-to-batch variability, and supports compliance with regulatory requirements for quantitative bioanalysis in drug development and clinical research.

Optimal Applications of Palmitic Acid-1,2,3,4-13C4

Absolute Quantification in Biological Matrices

Palmitic acid-1,2,3,4-13C4 is the optimal internal standard for the accurate absolute quantification of palmitic acid in plasma, serum, tissues, and cell culture samples. The M+4 mass shift ensures baseline resolution from endogenous M+0 palmitic acid and its natural abundance isotopologues, while the 99 atom % 13C isotopic purity and ≥98.0% chemical purity minimize interference from unlabeled or partially labeled species [1]. This enables precise correction for matrix effects, ionization efficiency variations, and sample preparation losses, resulting in quantification accuracy typically within 5-10% CV and linear dynamic ranges exceeding three orders of magnitude [1].

Metabolic Flux Analysis of β-Oxidation and Chain Elongation

This specific 13C4 positional label (carbons 1-4) allows researchers to simultaneously quantify both β-oxidation and chain elongation fluxes from a single tracer experiment [1]. The generation of M+2 acetylcarnitine (19.4% enrichment) and M+2 myristoylcarnitine (95.7% enrichment) directly reports on the rate of β-oxidation, while the appearance of M+4 and M+6 stearoylcarnitine (84.7% and 16.2% enrichment, respectively) provides a quantitative measure of chain elongation activity [1]. This capability is uniquely valuable for studying altered fatty acid metabolism in conditions such as diabetic cardiomyopathy, non-alcoholic fatty liver disease (NAFLD), and inherited mitochondrial disorders, where both catabolic and anabolic pathways are dysregulated [1].

GLP/GMP Bioanalytical Method Development

For laboratories operating under GLP or GMP regulations (e.g., pharmaceutical bioanalysis, clinical trial support), the analytical standard grade of palmitic acid-1,2,3,4-13C4 (Product No. 43256) offers documented shelf life, certified purity, and traceable quality control [1]. The availability of cGMP-grade potassium palmitate-1,2,3,4-13C4 further extends applicability to clinical studies requiring the highest manufacturing standards . The combination of a clean M+4 mass shift and certified analytical specifications reduces method validation burden, minimizes batch-to-batch variability, and ensures audit-ready documentation, thereby accelerating regulatory submission timelines and reducing the risk of costly data rejection [1].

Application

Selection Property

Validation Focus

Quantitative bioanalysis in research matrices

M+4 mass shift and certified isotopic purity

Matrix-effect correction and assay reproducibility

Fatty acid metabolism flux studies

1,2,3,4-13C4 positional labeling pattern

Isotopologue distribution and pathway-specific flux interpretation

Bioanalytical method validation in regulated research settings

Analytical standard grade with documented shelf life

Batch-to-batch consistency and documentation traceability

• [1] Kerner, J., Minkler, P., Stoll, M., & Hoppel, C. (2014). Fatty acid chain elongation in palmitate-perfused working rat heart: mitochondrial acetyl-CoA is the source of two-carbon units for chain elongation. Journal of Biological Chemistry, 289(16), 11264-11273. https://doi.org/10.1074/jbc.M113.534131 View Source